Cas no 60555-94-4 (Ethyl-2-cyano-4,5-dimethoxybenzoat)

• Product Name: Ethyl-2-cyano-4,5-dimethoxybenzoat
• CAS No: 60555-94-4
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 4955897
• Update Time: 2025-10-28

Ethyl-2-cyano-4,5-dimethoxybenzoat Chemical and Physical Properties

Names and Identifiers

• Ethyl-2-cyano-4,5-dimethoxybenzoat
• Ethyl 2-cyano-4,5-dimethoxybenzoate

• Inchi： 1S/C12H13NO4/c1-4-17-12(14)9-6-11(16-3)10(15-2)5-8(9)7-13/h5-6H,4H2,1-3H3
• InChI Key： MENJABDJFDVIFE-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)OCC)C(C#N)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• XLogP3: 1.8
• Topological Polar Surface Area: 68.6

Additional information on Ethyl-2-cyano-4,5-dimethoxybenzoat

Comprehensive Overview of Ethyl-2-cyano-4,5-dimethoxybenzoat (CAS No. 60555-94-4): Properties, Applications, and Industry Insights

Ethyl-2-cyano-4,5-dimethoxybenzoat (CAS No. 60555-94-4) is a specialized organic compound widely recognized in pharmaceutical and fine chemical industries. This ester derivative, featuring a cyano group and dimethoxy substituents, exhibits unique reactivity, making it valuable for synthesizing bioactive molecules. Its molecular structure (C₁₂H₁₃NO₄) combines lipophilic and electron-withdrawing properties, enabling diverse applications in drug intermediates and agrochemical research.

Recent trends highlight growing interest in multifunctional benzoate derivatives, driven by demand for sustainable synthesis methods. Researchers frequently search for "Ethyl-2-cyano-4,5-dimethoxybenzoat solubility" or "CAS 60555-94-4 synthetic routes," reflecting its role in green chemistry initiatives. The compound's methoxy groups enhance stability under physiological conditions, a feature exploited in developing prolonged-release formulations.

From a technical perspective, 60555-94-4 demonstrates remarkable compatibility with palladium-catalyzed cross-coupling reactions, addressing queries like "cyano ester coupling reactions." Its crystalline form (melting point 98-102°C) and moderate polarity make it suitable for chromatographic purification – a key consideration for laboratories optimizing "HPLC methods for dimethoxybenzoat derivatives."

Innovative applications emerge in material science, where its aromatic-cyano synergy contributes to liquid crystal development. Patent analyses reveal increasing use in OLED materials, responding to searches for "benzoat-based electronic materials." The compound's UV absorption profile (λ_max 280 nm) also attracts attention for sunscreen additive research.

Quality control protocols for Ethyl-2-cyano-4,5-dimethoxybenzoat emphasize NMR characterization (notable signals at δ 7.2 ppm for aromatic protons) and residual solvent monitoring. These procedures align with industry concerns about "high-purity benzoate esters" and "CAS 60555-94-4 specification standards."

Environmental considerations position this compound favorably due to its biodegradability potential. Studies investigating "dimethoxybenzoat ecological impact" confirm its rapid hydrolysis under alkaline conditions, minimizing bioaccumulation risks. This characteristic supports its inclusion in eco-friendly synthetic pathways.

The global market for functionalized benzoate esters shows 6.8% annual growth (2023-2030), with 60555-94-4 gaining traction in Asia-Pacific pharmaceutical hubs. Supply chain analyses reveal increasing inquiries about "bulk Ethyl-2-cyano-4,5-dimethoxybenzoat suppliers" and "GMP-compliant manufacturing."

Advanced research explores the compound's potential in medicinal chemistry, particularly as a hydrogen bond acceptor in kinase inhibitor design. Computational studies modeling "cyano-dimethoxy pharmacophores" demonstrate enhanced target binding affinity, addressing frequent searches about "structure-activity relationships of substituted benzoates."

Handling recommendations emphasize standard organic compound precautions, with particular attention to the cyano group's reactivity. Technical bulletins often detail "stability of 4,5-dimethoxybenzoat derivatives" under various storage conditions, a critical factor for industrial users.

Future developments may leverage the compound's modular structure for combinatorial chemistry. Emerging publications discuss "click chemistry modifications of Ethyl-2-cyano-4,5-dimethoxybenzoat," highlighting its versatility in modular synthesis platforms. This aligns with pharmaceutical industry needs for scaffold diversification.